Cas no 63967-54-4 (2-Hexenenitrile,2-ethyl-3-methyl-)

• Product name: 2-Hexenenitrile,2-ethyl-3-methyl-
• CAS No: 63967-54-4
• MF: C₉H₁₅N
• MW: 137.2221
• CID: 507892

2-Hexenenitrile,2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenenitrile,2-ethyl-3-methyl-
• (E)-2-ethyl-3-methylhex-2-enenitrile
• AC1NS9WR
• NSC67980
• NSC-67980

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 0.838
• Boiling Point: 214.8°Cat760mmHg
• Flash Point: 83.4°C
• Refractive Index: 1.443
• PSA: 23.79
• LogP: 3.03658